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1-Undecanol 2-methyl- safety data sheet MSDS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-1-undecanol

CAS No.: 10522-26-6

Cat. No.: S573240

Physicochemical Properties

The table below summarizes the key physical and chemical properties of 2-Methyl-1-undecaneol [1] [2] [3].

Property Value

Molecular Formula C12H260 [3]

Molecular Weight 186.33 g/mol [3]

Density 0.8300 g/cm3 [3]

Boiling Point 250.85 °C (estimate) [3]

Melting Point 16.85 °C (estimate) [3]

Flash Point >100 °C (based on related compound) [1]
LogP 4.759 (estimate) [3]

Vapor Pressure 0.0£1.1 mmHg at 25°C (for 1-Undecanol) [1]
Refractive Index 1.4382 [3]

Odor Balsam [3]
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Hazard and Safety Information

Based on the available data, the following hazard classifications and safety statements are associated with

this compound [3].

| Category | Information | | :--- | :--- | | GHS Pictograms |

e GHSO07 (Exclamation mark) [3]

| | Signal Word | Warning [3] | | Hazard Statements (H-Statements) | H317: May cause an allergic skin
reaction [3] | | Precautionary Statements (P-Statements) |

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P272: Contaminated work clothing should not be allowed out of the workplace.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

e P321: Specific treatment (see section on this label).

e P363: Wash contaminated clothing before reuse.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations. [3]

The relationship between the hazard identification and the required personal protective equipment (PPE) is

summarized in the workflow below.
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Hazard Identification and PPE Workflow
Start: Assess Hazard
[Z-Methyl-l-undecanoD (PPE_GIothes)

Precaution P302+P352

Hazard Identified: First Aid:
H317 - May cause Wash with soap and water
allergic skin reaction if on skin

Precaution P280 “Precaution P280

PPE Required:
Wear protective gloves

PPE Required:
Wear protective clothing

Precaution P363

Procedure:

Wash contaminated
clothing before reuse

Click to download full resolution via product page

Experimental & Handling Protocols

While specific analytical protocols for 2-Methyl-1-undecanol were not found, the following methodologies

for similar compounds can serve as a reference for researchers.

e Liquid-Liquid Microextraction (LLME): For extracting and concentrating trace organic compounds
from liquid samples. A Vortex-Assisted Low Density Solvent Liquid-Liquid Microextraction
(VLLME) method can be employed [1]. This involves using a low-density extraction solvent that is
dispersed in the sample solution via vortexing, followed by centrifugation and solidification at low
temperatures for easy collection of the analyte [4] [1].

e Chromatographic Analysis: After extraction, analysis can be performed using High-Performance
Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with mass spectrometry
for precise identification and quantification [4] [1].
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Key Considerations for Researchers

e Skin Sensitization: The primary identified hazard is skin sensitization. It is crucial to implement strict
administrative controls and ensure all personnel use appropriate PPE as indicated in the workflow [3].

¢ Stability and Incompatibility: The compound is stable but combustible. It is incompatible with strong
oxidizing agents and strong acids [1].

o Data Gaps: The information available is primarily from database records and does not constitute a
complete, official SDS. For formal laboratory work, procuring an up-to-date SDS from a certified
supplier or manufacturer is strongly recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [1-Undecanol 2-methyl- safety data sheet MSDS]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b573240#1-undecanol-2-

methyl-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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